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Description
7-(Trifluoromethyl)-9H-carbazol-2-amine is a chemical scaffold of significant interest in the development of advanced organic functional materials, particularly in the field of optoelectronics. Its molecular structure incorporates both an electron-donating amine group and a strong electron-withdrawing trifluoromethyl group, creating a donor-acceptor system that is fundamental for tuning photophysical properties . The primary research value of this compound and its analogs lies in their application as key precursors and core structures in thermally activated delayed fluorescence (TADF) and room-temperature phosphorescence (RTP) materials . These materials are crucial for next-generation displays and lighting, as they can achieve high efficiency in organic light-emitting diodes (OLEDs) without relying on scarce precious metals . The trifluoromethyl group is known to enhance electron transport capabilities, improve photoluminescence quantum yield (PLQY), and reduce detrimental molecular stacking in the solid state, which are essential for high-performance devices . In practice, this compound can be utilized in Pd-catalyzed cross-coupling reactions , such as the Buchwald-Hartwig amination, to build more complex molecular architectures . Researchers leverage these carbazole derivatives to design emitters where a small energy gap between singlet and triplet excited states (ΔEST) enables efficient reverse intersystem crossing (RISC), leading to the harvesting of triplet excitons for light emission . This makes 7-(trifluoromethyl)-9H-carbazol-2-amine a valuable building block for synthesizing new materials for sky-blue OLEDs , oxygen sensing , and other advanced applications . This product is designated For Research Use Only and is not intended for diagnostic or therapeutic uses.
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